Cas no 68370-82-1 (3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-phenylethylidene)-, (E)-)

• Product Name: 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-phenylethylidene)-, (E)-
• CAS No: 68370-82-1
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• CID: 1727298
• Update Time: 2024-11-27

3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-phenylethylidene)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-phenylethylidene)-, (E)-
• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-phenyl-4-(1-phenylethylidene)-, (E)- (9CI)

• Inchi： 1S/C18H16N2O/c1-13(15-9-5-3-6-10-15)17-14(2)19-20(18(17)21)16-11-7-4-8-12-16/h3-12H,1-2H3/b17-13+
• InChI Key： BNKYHXKJFYUVQA-GHRIWEEISA-N
• SMILES： N1=C(C)/C(=C(\C2=CC=CC=C2)/C)/C(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 276.12638

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Melting Point: 88 °C(Solv: methanol (67-56-1))
• Boiling Point: 412.3±48.0 °C(Predicted)
• PSA: 32.67
• pka: 1.28±0.20(Predicted)